Cas no 1263284-43-0 (2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine)

• Product Name: 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine
• CAS No: 1263284-43-0
• MF: C₁₅H₁₂BrN₃
• MW: 314.179882049561
• MDL: MFCD17677028
• CID: 2195147
• PubChem ID: 46942167
• Update Time: 2025-05-25

2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Bromo-phenyl)-1-methyl-1h-imidazol-2-yl]-pyridine
• 2-(4-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine
• Pyridine,2-[4-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]-
• AMOT0401
• AM84967
• 2-[4-(4-bromophenyl)-1-methylimidazol-2-yl]pyridine
• DB-364494
• AKOS015902097
• 1263284-43-0
• 2-[4-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]pyridine
• 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine

• MDL： MFCD17677028
• Inchi： 1S/C15H12BrN3/c1-19-10-14(11-5-7-12(16)8-6-11)18-15(19)13-4-2-3-9-17-13/h2-10H,1H3
• InChI Key： RHCDQKUOKLLODV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN(C)C(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 313.02146g/mol
• Monoisotopic Mass: 313.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 3

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.035 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine

Recent Advances in the Study of 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine (CAS: 1263284-43-0)

2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine (CAS: 1263284-43-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule modulators. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a bromophenyl group and an imidazole-pyridine core, has been the subject of extensive investigation. Recent publications have demonstrated its utility in the synthesis of targeted inhibitors for various kinases, including those implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine as a precursor in the development of a potent and selective inhibitor of the JAK2 kinase, a target of high relevance in myeloproliferative disorders.

In addition to its role in kinase inhibitor development, this compound has also been explored for its potential in modulating other biological pathways. A recent preprint on bioRxiv described its use in the design of allosteric modulators for G-protein-coupled receptors (GPCRs), showcasing its versatility in medicinal chemistry. The study highlighted the compound's ability to confer improved pharmacokinetic properties to the resulting drug candidates, such as enhanced bioavailability and metabolic stability.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which significantly improves the accessibility of this compound for further research and development. The new method employs a one-pot reaction strategy, reducing the number of purification steps and increasing overall yield.

Looking ahead, the potential applications of 2-(4-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl)pyridine continue to expand. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and its evaluation as a fluorescent probe for cellular imaging. These emerging applications underscore the compound's growing importance in chemical biology and drug discovery pipelines.